![molecular formula C12H11ClO3 B5702294 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one CAS No. 6094-14-0](/img/structure/B5702294.png)
3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one
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Overview
Description
3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one, also known as CEM, is a synthetic compound that belongs to the class of coumarin derivatives. CEM has been extensively studied for its various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.
Mechanism of Action
The mechanism of action of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways, such as the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. This compound has also been found to interact with various enzymes, such as COX-2 and MMP-9, which are involved in inflammation and tumor progression.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB. This compound has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines by activating the caspase cascade and inhibiting the PI3K/Akt pathway. Moreover, this compound has been shown to possess anti-oxidant activity by scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Moreover, this compound has been extensively studied for its various biological activities, which makes it a promising candidate for drug development. However, there are also some limitations associated with the use of this compound in lab experiments. For example, this compound has low solubility in water, which can make it difficult to dissolve in aqueous solutions. Moreover, this compound has not been extensively studied in vivo, which limits our understanding of its pharmacokinetics and toxicity.
Future Directions
There are several future directions for the study of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one. First, further studies are needed to elucidate the mechanism of action of this compound. Second, studies are needed to investigate the pharmacokinetics and toxicity of this compound in vivo. Third, this compound can be further modified to enhance its biological activities and improve its pharmacokinetic properties. Fourth, this compound can be used as a lead compound for drug development in various therapeutic areas, such as inflammation and cancer. Finally, this compound can be used as a tool compound to study various signaling pathways and enzyme activities.
Synthesis Methods
The synthesis of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one involves the condensation of 4-methyl-7-hydroxychromone with ethyl 3-chloro- propionate in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in a solvent, such as acetone or ethanol, at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been extensively studied for its various biological activities. In vitro studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has also been found to possess anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Moreover, this compound has been shown to possess anti-oxidant activity by scavenging free radicals and reducing oxidative stress.
Properties
IUPAC Name |
3-chloro-7-ethoxy-4-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClO3/c1-3-15-8-4-5-9-7(2)11(13)12(14)16-10(9)6-8/h4-6H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPFFBBWNLNSARX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C(=C(C(=O)O2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70976400 |
Source
|
Record name | 3-Chloro-7-ethoxy-4-methyl-2H-1-benzopyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70976400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6094-14-0 |
Source
|
Record name | 3-Chloro-7-ethoxy-4-methyl-2H-1-benzopyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70976400 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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